Cas no 32415-56-8 (4-Fluoro-2-methylthiophene)

• Product Name: 4-Fluoro-2-methylthiophene
• CAS No: 32415-56-8
• MF: C₅H₅FS
• MW: 116.156603574753
• CID: 2664792
• Update Time: 2023-08-06

4-Fluoro-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methylthiophene
• Thiophene, 4-fluoro-2-methyl-
• WERIZXWRRZOCLX-UHFFFAOYSA-
• InChI=1/C5H5FS/c1-4-2-5(6)3-7-4/h2-3H,1H3
• 4-Fluoro-2-methylthiophene

• Inchi： 1S/C5H5FS/c1-4-2-5(6)3-7-4/h2-3H,1H3
• InChI Key： WERIZXWRRZOCLX-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)F

Computed Properties

• Exact Mass: 116.01
• Monoisotopic Mass: 116.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2